N-Methyl-4-phenyl-1-prop-2-enoyl-N-(2-pyridin-2-ylethyl)piperidine-4-carboxamide

• IUPAC Name: N-methyl-4-phenyl-1-prop-2-enoyl-N-(2-pyridin-2-ylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H27N3O2/c1-3-21(27)26-17-13-23(14-18-26,19-9-5-4-6-10-19)22(28)25(2)16-12-20-11-7-8-15-24-20/h3-11,15H,1,12-14,16-18H2,2H3
• InChI Key: CRGXVXNHVIOVKK-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=N1)C(=O)C2(CCN(CC2)C(=O)C=C)C3=CC=CC=C3
• Molecular Formula: C23H27N3O2
• Molecular Weight: 377.5 g/mol

Description

N-Methyl-4-phenyl-1-prop-2-enoyl-N-(2-pyridin-2-ylethyl)piperidine-4-carboxamide, also known as MPP+, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPP+ is a highly toxic compound that is known to cause damage to the central nervous system. However, it has also been found to have certain beneficial effects when used in laboratory experiments.

Mechanism Of Action

N-Methyl-4-phenyl-1-prop-2-enoyl-N-(2-pyridin-2-ylethyl)piperidine-4-carboxamide+ works by inhibiting the function of the mitochondrial complex I, which is responsible for the production of ATP in cells. This leads to a decrease in energy production and an increase in oxidative stress, which can cause damage to cells and tissues.

Biochemical And Physiological Effects

N-Methyl-4-phenyl-1-prop-2-enoyl-N-(2-pyridin-2-ylethyl)piperidine-4-carboxamide+ has been found to have a range of biochemical and physiological effects, including the induction of oxidative stress, the activation of apoptotic pathways, and the disruption of cellular energy metabolism. It has also been found to cause damage to the dopaminergic neurons in the substantia nigra, which is a characteristic feature of Parkinson's disease.

Advantages And Limitations For Lab Experiments

N-Methyl-4-phenyl-1-prop-2-enoyl-N-(2-pyridin-2-ylethyl)piperidine-4-carboxamide+ has several advantages when used in laboratory experiments, including its ability to induce oxidative stress and its potential applications in the study of neurological disorders. However, it also has several limitations, including its high toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the study of N-Methyl-4-phenyl-1-prop-2-enoyl-N-(2-pyridin-2-ylethyl)piperidine-4-carboxamide+, including its potential applications in the development of new treatments for neurological disorders, its use as a tool for studying the effects of oxidative stress on the central nervous system, and its potential applications in the field of nanotechnology. Further research is needed to fully understand the mechanisms of action of N-Methyl-4-phenyl-1-prop-2-enoyl-N-(2-pyridin-2-ylethyl)piperidine-4-carboxamide+ and its potential applications in scientific research.
In conclusion, N-Methyl-4-phenyl-1-prop-2-enoyl-N-(2-pyridin-2-ylethyl)piperidine-4-carboxamide, or N-Methyl-4-phenyl-1-prop-2-enoyl-N-(2-pyridin-2-ylethyl)piperidine-4-carboxamide+, is a highly toxic chemical compound that has been extensively studied for its potential applications in scientific research. It has been found to have a range of biochemical and physiological effects, including the induction of oxidative stress and the activation of apoptotic pathways. While N-Methyl-4-phenyl-1-prop-2-enoyl-N-(2-pyridin-2-ylethyl)piperidine-4-carboxamide+ has several advantages when used in laboratory experiments, it also has several limitations, including its high toxicity and the need for careful handling and disposal. Further research is needed to fully understand the mechanisms of action of N-Methyl-4-phenyl-1-prop-2-enoyl-N-(2-pyridin-2-ylethyl)piperidine-4-carboxamide+ and its potential applications in scientific research.

Synthesis Methods

N-Methyl-4-phenyl-1-prop-2-enoyl-N-(2-pyridin-2-ylethyl)piperidine-4-carboxamide+ can be synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis of N-Methyl-4-phenyl-1-prop-2-enoyl-N-(2-pyridin-2-ylethyl)piperidine-4-carboxamide+ is a complex process that requires careful attention to detail and safety precautions. The final product is a white crystalline powder that is highly toxic and must be handled with care.

Scientific Research Applications

N-Methyl-4-phenyl-1-prop-2-enoyl-N-(2-pyridin-2-ylethyl)piperidine-4-carboxamide+ has been used extensively in scientific research to study the effects of neurotoxicity and its potential applications in the treatment of neurological disorders. It has been found to be a useful tool for studying the effects of oxidative stress on the central nervous system and for investigating the mechanisms of cell death in neurons.